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Compound of Interest

Compound Name: Ethyl 2-(2-Bromoethyl)benzoate

Cat. No.: B171905

An In-depth Technical Guide to Ethyl 2-(2-
Bromoethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Ethyl 2-(2-Bromoethyl)benzoate, a versatile reagent in organic synthesis. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and other areas of chemical research.

Core Physical and Chemical Properties

Ethyl 2-(2-Bromoethyl)benzoate is a pale yellow oil that serves as a key intermediate in
various synthetic pathways. Its molecular structure, featuring both an ester and a bromoethyl
group, allows for a range of chemical transformations.

Table 1: Identifiers and Molecular Properties
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Property Value Source
CAS Number 179994-91-3

Molecular Formula C11H13BrO2

Molecular Weight 257.12 g/mol

Appearance Pale yellow oil

Table 2: Spectroscopic Data

Type Data Source

o (ppm): 7.96 (d, J=7.5 Hz,
1H), 7.45 (t, J=7.5 Hz, 1H),
7.27-7.39 (m, 2H), 4.38 (q,
J=6.9 Hz, 2H), 3.64 (t, J=6.9
Hz, 2H), 3.50 (t, J=6.9 Hz, 2H),
1.41 (t, J=6.9 Hz, 3H)

1H NMR (300 MHz, CDClIs)

Experimental Protocols
Synthesis of Ethyl 2-(2-Bromoethyl)benzoate from 3,4-
dihydro-1H-2-benzopyran-1-one

This protocol details the synthesis of Ethyl 2-(2-Bromoethyl)benzoate from 3,4-dihydro-1H-2-
benzopyran-1-one.

Materials:

¢ 3,4-dihydro-1H-2-benzopyran-1-one (1.5 g, 10.0 mmol)
e Carbon tetrachloride (15 mL)

e Phosphorus tribromide (1.05 mL, 11.0 mmol)

e Bromine (0.62 mL, 12 mmol)
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e Ethanol (10 mL)

e Dichloromethane (50 mL)
o Water (20 mL)

e Brine (10 mL)

e Sodium sulfate

« Silica for chromatography
o Ethyl acetate

e Heptanes

Procedure:

e A solution of 3,4-dihydro-1H-2-benzopyran-1-one in carbon tetrachloride is cooled in an ice-
water bath.

e Phosphorus tribromide and bromine are slowly added to the cooled solution.

e The mixture is stirred at room temperature for 16 hours.

e The resulting orange suspension is then heated to 60°C and stirred for 3 hours.
e The red mixture is cooled, and ethanol is slowly added at 0°C.

e The reaction mixture is stirred for one hour.

e The mixture is partitioned between dichloromethane and water.

e The organic phase is separated, washed with brine, dried over sodium sulfate, and
concentrated under reduced pressure.

o The residue is purified by silica chromatography, eluting with a mixture of ethyl acetate and
heptanes (0 to 10%) to yield Ethyl 2-(2-Bromoethyl)benzoate as a pale yellow oil (2.0 g,
78% vyield).
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Chemical Reactivity and Potential Applications

The presence of the bromoethyl group makes Ethyl 2-(2-Bromoethyl)benzoate a valuable
substrate for nucleophilic substitution reactions. This reactivity allows for the introduction of the
2-(ethoxycarbonyl)phenethyl moiety into various molecules.

One significant application is its potential use in intramolecular cyclization reactions to form
heterocyclic compounds. For instance, treatment with a suitable base could lead to the
formation of isochroman-1-one. This type of reaction is fundamental in the synthesis of various

natural products and pharmaceutical agents.

Visualizations

Synthesis of Ethyl 2-(2-Bromoethyl)benzoate

(3,47(1|hydvor1Hrz—benzopyrandﬂne)—»E’\ddmon of PBr3 and Br2 in CC\A)—»LSﬂ"mg at RT (16h) then 60°C (3h))—>LAddmon of Ethanol at O“Cpkworkup and Exnact\or\)—»kﬁlhca chromawgraphyJa
\ J

Ethyl 2-(2-Bromoethy))benzoate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 2-(2-Bromoethyl)benzoate.
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Caption: Properties, reactivity, and applications of the compound.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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